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Compound of Interest

Compound Name: Chlorosulfurous acid, ethyl ester

Cat. No.: B058164

Essential Safety and Handling Guide for
Chlorosulfurous Acid, Ethyl Ester

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for Chlorosulfurous
acid, ethyl ester (CAS No. 625-01-4). Adherence to these procedures is essential for ensuring
laboratory safety and minimizing risk.

Immediate Safety Concerns

Chlorosulfurous acid, ethyl ester is a highly corrosive and reactive chemical. Key hazards
include:

Fatal if inhaled: Vapors and mists are extremely toxic to the respiratory system.[1]

o Causes severe skin burns and eye damage: Direct contact can lead to serious and
permanent tissue damage.[1][2]

o Reacts violently with water: Contact with water or moisture generates significant heat and
releases toxic gases, including hydrogen chloride and sulfuric acid.[2][3]

o May cause respiratory irritation: Inhalation can lead to coughing, wheezing, and shortness of
breath.[1][2]
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling this substance. The following table

summarizes the required equipment.

Protection Type

Specific Recommendations

Rationale

Hand Protection

Acid-resistant gauntlet gloves
(e.g., Neoprene®, Butyl
rubber). Consult
manufacturer's compatibility
charts for specific

breakthrough times.

To prevent severe skin burns

upon contact.[4]

Eye and Face Protection

Chemical splash goggles and

a full-face shield.

To protect against splashes
and corrosive vapors, which
can cause severe eye

damage.[4]

Body Protection

Acid-resistant lab coat or a
complete acid-impervious suit.
Wool or acrylic long-sleeve
clothing can be worn

underneath.

To protect skin from splashes

and potential exposure.[4]

Respiratory Protection

A NIOSH-approved full-face
respirator with an acid gas
cartridge or a self-contained
breathing apparatus (SCBA) is
required when vapors or
aerosols are generated, or
when working outside of a

certified chemical fume hood.

To prevent inhalation of fatal or

highly irritating vapors.[4]

Footwear

Closed-toe, chemical-resistant

boots or shoes.

To protect feet from spills.

Operational Plan: Step-by-Step Handling Procedure

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://macro.lsu.edu/HowTo/Solvent%20Folder/CSA.pdf
https://macro.lsu.edu/HowTo/Solvent%20Folder/CSA.pdf
https://macro.lsu.edu/HowTo/Solvent%20Folder/CSA.pdf
https://macro.lsu.edu/HowTo/Solvent%20Folder/CSA.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Work Area: All work must be conducted in a well-ventilated area, preferably within a certified
chemical fume hood. Ensure the work area is dry and free of water sources.

Emergency Equipment: Verify that a safety shower and eyewash station are readily
accessible and have been recently tested.[5]

Donning PPE: Put on all required PPE as outlined in the table above before handling the
chemical.

Handling: Use only in a closed system where possible.[2] Avoid generating mists or vapors.
Open containers carefully as they may be under pressure.[2]

Incompatible Materials: Keep away from water, acids, bases, alcohols, amines, and finely
powdered metals.[6]

Container: Keep the container tightly closed.[1]

Location: Store in a locked, cool, dry, and well-ventilated area designated for corrosive
materials.[1][6]

Conditions: Protect from moisture and direct sunlight.[2][6] Never allow the product to come
into contact with water during storage.

Emergency and Disposal Plan

Evacuate: Immediately evacuate all personnel from the spill area.
Ventilate: Increase ventilation in the area of the spill.

Containment: Absorb the spill with a dry, inert material such as vermiculite, dry sand, or
earth. DO NOT USE WATER.[5]

Collection: Carefully collect the absorbed material into a suitable, labeled, and closed
container for disposal.

Reporting: Report the spill in accordance with institutional and local regulations.
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 Inhalation: Move the person to fresh air. If breathing has stopped, provide artificial
respiration. Seek immediate medical attention.[5]

o Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with copious
amounts of water for at least 15 minutes. Seek immediate medical attention.[6]

» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[2][6]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[6]

o Waste Characterization: Dispose of Chlorosulfurous acid, ethyl ester as hazardous waste.

» Neutralization: Cautiously neutralize residues with a suitable base like soda ash or lime
under controlled conditions, as this reaction can be vigorous.

o Compliance: All disposal must be in accordance with federal, state, and local regulations.[4]
Contact your institution's environmental health and safety department for specific guidance.

Quantitative Data Summary

Property Value

Chemical Name Chlorosulfuric acid, ethyl ester[7]

Synonyms Ethyl chlorosulfonate, Ethyl chlorosulfate[8]
CAS Number 625-01-4[7]

Molecular Formula C2H5CIO3S][7]

Molecular Weight 144.58 g/mol

Appearance Colorless, oily liquid with a pungent odor[7]
Boiling Point 152.5 °C[7]

Density 1.35 g/cm3 at 25 °CJ[7]

Water Solubility Reacts violently[2][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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